Ethyl 2-[[2-[1-(3-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetyl]amino]acetate

• IUPAC Name: ethyl 2-[[2-[1-(3-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetyl]amino]acetate
• InChI: InChI=1S/C17H16ClN5O4/c1-2-27-15(25)8-19-14(24)9-22-10-20-16-13(17(22)26)7-21-23(16)12-5-3-4-11(18)6-12/h3-7,10H,2,8-9H2,1H3,(H,19,24)
• InChI Key: BUVOZPSKLZNFPB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC(=O)CN1C=NC2=C(C1=O)C=NN2C3=CC(=CC=C3)Cl
• Molecular Formula: C17H16ClN5O4
• Molecular Weight: 389.8 g/mol
• CAS No.: 895017-25-1

Description

Ethyl 2-[[2-[1-(3-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetyl]amino]acetate is a useful research compound. Its molecular formula is C17H16ClN5O4 and its molecular weight is 389.8. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anticancer Agents

Novel Pyrazole Derivatives : A study by Hafez, El-Gazzar, and Al-Hussain (2016) synthesized a series of compounds from ethyl 4-amino-3-(4-chlorophenyl)-pyrazol-5-carboxylate, closely related to the requested compound. These synthesized compounds demonstrated significant in vitro antimicrobial and anticancer activities, with some showing higher anticancer activity than the reference drug doxorubicin. The findings suggest potential applications in developing new therapies targeting microbial infections and cancer cells. Read more.

Heterocyclic Chemistry Applications

Synthesis of Pyrazolopyrimidines Derivatives : Rahmouni et al. (2016) discussed the synthesis of a novel series of 6-aryl-3-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-ones, which were obtained through the treatment of aminopyrazole with acetic anhydride, leading to compounds with significant anticancer and anti-5-lipoxygenase activities. This research highlights the compound's role in synthesizing heterocyclic derivatives with potential therapeutic uses. Read more.

Novel Synthesis Methods

Efficient Synthesis of Pyrazolo[3,4-b]pyridine Products : Ghaedi et al. (2015) achieved an efficient synthesis of novel ethyl-1,3,4-triphenyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylate products via condensation of pyrazole-5-amine derivatives and activated carbonyl groups. This method could be pivotal in preparing N-fused heterocycle products, offering a new pathway for synthesizing compounds with potential biological activities. Read more.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be a drug, it might interact with certain enzymes or receptors in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and environmental impact.

Future Directions

Future research on this compound could involve further studies on its synthesis, properties, and potential applications. For example, it could be studied for its potential use as a pharmaceutical drug, a dye, a chemical reagent, and so on.